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Compound of Interest

Compound Name: 1-(2,6-Dimethylphenyl)ethanone

Cat. No.: B1346570 Get Quote

This technical guide provides a detailed overview of the fundamental physicochemical

properties of 1-(2,6-Dimethylphenyl)ethanone, a compound of interest in various research

and development sectors. This document is intended for researchers, scientists, and

professionals in drug development and chemical synthesis.

Compound Identification and Properties
1-(2,6-Dimethylphenyl)ethanone, also known as 2',6'-Dimethylacetophenone, is an aromatic

ketone.[1] Its core structure consists of a phenyl ring substituted with two methyl groups at

positions 2 and 6, and an acetyl group. This substitution pattern imparts specific chemical

characteristics to the molecule. The compound's identifying information and key molecular

properties are summarized in the table below.

Table 1: Physicochemical Properties of 1-(2,6-Dimethylphenyl)ethanone

Property Value References

Molecular Formula C10H12O [1][2][3][4][5]

Molecular Weight 148.20 g/mol [1][2][3][4][5]

CAS Number 2142-76-9 [1][2][4]

Synonyms 2',6'-Dimethylacetophenone [1]
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Experimental Protocols
The determination of the molecular formula and weight of a chemical compound like 1-(2,6-
Dimethylphenyl)ethanone is achieved through standard analytical chemistry techniques.

While specific experimental reports for this compound are not detailed in the provided search

results, the conventional methodologies are as follows:

Mass Spectrometry (MS): This is the primary technique used to determine the molecular

weight of a compound with high accuracy. The molecule is ionized, and the mass-to-charge

ratio of the resulting ions is measured. The molecular ion peak in the mass spectrum

corresponds to the molecular weight of the compound.

Elemental Analysis: This method determines the percentage composition of elements

(carbon, hydrogen, oxygen, etc.) in a sample. The empirical formula can be calculated from

these percentages, and in conjunction with the molecular weight from mass spectrometry,

the definitive molecular formula is established.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structure

elucidation, ¹H and ¹³C NMR spectroscopy can confirm the number and types of atoms

present in the molecule, thereby verifying the molecular formula.

Logical Relationship Diagram
The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular properties.
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Caption: Relationship between the compound and its molecular properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1346570?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL133326.htm
https://www.smolecule.com/products/s772948
https://www.sigmaaldrich.com/HK/zh/product/aldrich/ph014537
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=103762
https://cymitquimica.com/es/productos/IN-DA00I44Y/2142-76-9/ethanone-1-26-dimethylphenyl/
https://www.benchchem.com/product/b1346570#1-2-6-dimethylphenyl-ethanone-molecular-weight-and-formula
https://www.benchchem.com/product/b1346570#1-2-6-dimethylphenyl-ethanone-molecular-weight-and-formula
https://www.benchchem.com/product/b1346570#1-2-6-dimethylphenyl-ethanone-molecular-weight-and-formula
https://www.benchchem.com/product/b1346570#1-2-6-dimethylphenyl-ethanone-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346570?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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